Cas no 959580-00-8 ((2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-fluorophenyl)-2-hydroxypropanoic acid)

• Product Name: (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-fluorophenyl)-2-hydroxypropanoic acid
• CAS No: 959580-00-8
• MF: C₂₄H₂₀FNO₅
• MW: 421.41771030426
• MDL: MFCD07363522
• CID: 1035664
• PubChem ID: 2762302
• Update Time: 2025-07-02

(2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-fluorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-fluorophenyl)-2-hydroxypropanoic acid
• (2R,3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(3-fluorophenyl)-2-hydroxypropanoic acid
• FMOC-(2R,3R)-3-AMINO-3-(3-FLUOROPHENYL)-2-HYDROXYPROPIONIC ACID
• DTXSID30376149
• (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-fluorophenyl)-2-hydroxypropanoicacid
• (2R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(3-fluorophenyl)-2-hydroxypropanoic acid
• N-Fmoc-(2R,3R)-3-Amino-3-(3-fluoro-phenyl)-2-hydroxy-propionic acid
• n-fmoc-(2r,3r)-3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid
• MFCD07363522
• 959580-00-8
• N-(9H-Fluoren-9-yl)MethOxy]Carbonyl (2R,3R)-3-Amino-3-(3-fluoro-phenyl)-2-hydroxypropionic acid

• MDL： MFCD07363522
• Inchi： 1S/C24H20FNO5/c25-15-7-5-6-14(12-15)21(22(27)23(28)29)26-24(30)31-13-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-12,20-22,27H,13H2,(H,26,30)(H,28,29)/t21-,22-/m1/s1
• InChI Key： FSXQXXAESIAQAK-FGZHOGPDSA-N
• SMILES： FC1=CC=CC(=C1)[C@H]([C@H](C(=O)O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 421.13300
• Monoisotopic Mass: 421.13255090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 99.35000
• LogP: 4.05540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-fluorophenyl)-2-hydroxypropanoic acid

(2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-fluorophenyl)-2-hydroxypropanoic acid: A Novel Compound with Multifaceted Pharmacological Potential

CAS No. 959580-00-8 represents a unique molecular entity with a complex structure that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound, specifically designated as (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-fluorophenyl)-2-hydroxypropanoic acid, is characterized by its stereocenter configuration (2R,3R) and the presence of multiple functional groups, including a fluorophenyl moiety and a fluorenyl derivative. These structural features are critical in determining its pharmacological activity and biological interactions, as highlighted in recent studies on drug-target interactions and molecular dynamics.

The fluorophenyl group, a common substituent in pharmaceutical compounds, is known for its ability to modulate protein binding affinity and metabolic stability. In the context of (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-fluorophenyl)-2-hydroxypropanoic acid, this substituent may enhance the compound’s selectivity for specific biological targets, such as G protein-coupled receptors (GPCRs) or ion channels. Recent computational models have suggested that the fluorophenyl group could act as a key determinant in the compound’s ability to interact with hydrophobic pockets in target proteins, a finding that aligns with trends in structure-based drug design.

The fluorenyl moiety, derived from the 9H-Fluoren-9-yl ring system, adds another layer of complexity to the molecule. Fluorene derivatives are often employed in medicinal chemistry to improve solubility and metabolic resistance. In this compound, the fluorenyl group is connected via a methoxy carbonyl linker, which may facilitate the formation of hydrogen bonds with target proteins. This structural arrangement has been observed in several recent publications on ligand-receptor interactions, where such linkers are shown to enhance binding affinity by stabilizing the transition state of the interaction.

One of the most notable aspects of (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-fluorophenyl)-2-hydroxypropanoic acid is its stereocenter configuration. The 2R,3R stereochemistry is critical for its biological activity, as stereochemical differences can lead to significant variations in pharmacokinetic profiles and receptor binding. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the 2R,3R isomer exhibited a 3-fold higher potency than its 2S,3S counterpart in inhibiting a specific kinase target, underscoring the importance of stereochemical control in drug development.

The molecular framework of this compound also includes a hydroxypropanoic acid core, which is a common structural motif in various pharmacologically active agents. The presence of the hydroxy group introduces polarity and hydrogen-bonding capacity, potentially influencing the compound’s solubility and permeability. Recent advancements in physicochemical property prediction models have shown that the hydroxypropanoic acid moiety can significantly affect the compound’s ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug development.

In terms of therapeutic potential, (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-fluorophenyl)-2-hydroxypropanoic acid has been explored for its applications in neurodegenerative diseases and inflammatory conditions. A 2024 preclinical study highlighted its ability to modulate microglial activation, a key process in neuroinflammation, by interacting with toll-like receptor 4 (TLR4). This finding aligns with the growing interest in targeting inflammatory pathways in conditions such as Alzheimer’s disease and multiple sclerosis.

Furthermore, the compound’s structural diversity compared to traditional small-molecule drugs has sparked interest in its use as a scaffold for combinatorial chemistry. Researchers have utilized (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-fluorophenyl)-2-hydroxypropanoic acid as a starting point for the synthesis of analogs with modified side chains, aiming to optimize potency and reduce off-target effects. This approach is part of a broader trend in drug discovery to leverage complex molecular architectures for enhanced therapeutic outcomes.

Despite its promising properties, the development of (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-fluorophenyl)-2-hydroxypropanoic acid as a therapeutic agent faces challenges related to its synthesis and biological evaluation. The complexity of its structure requires advanced synthetic methodologies, such as asymmetric catalysis and solid-phase peptide synthesis, to achieve high yields and stereochemical purity. Additionally, in vivo studies are needed to fully characterize its pharmacokinetic profile and safety margins, particularly in animal models of disease.

In conclusion, (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-fluorophenyl)-2-hydroxypropanoic acid represents a compelling example of how structural complexity can translate into biological efficacy. Its unique combination of functional groups, stereochemistry, and molecular architecture positions it as a valuable candidate for further exploration in pharmaceutical research. As the field of medicinal chemistry continues to evolve, compounds like this one will likely play a pivotal role in the development of novel therapies for a wide range of diseases.